Cas no 115473-37-5 (L-Alanine,N-acetyl-3-[(2-carboxyethyl)sulfinyl]-)
115473-37-5 structure
Product Name:L-Alanine,N-acetyl-3-[(2-carboxyethyl)sulfinyl]-
CAS No:115473-37-5
MF:C8H13NO6S
MW:251.25692152977
CID:172724
PubChem ID:163966
Update Time:2025-04-19
L-Alanine,N-acetyl-3-[(2-carboxyethyl)sulfinyl]- Chemical and Physical Properties
Names and Identifiers
-
- L-Alanine,N-acetyl-3-[(2-carboxyethyl)sulfinyl]-
- (2R)-2-acetamido-3-(2-carboxyethylsulfinyl)propanoic acid
- N-acetyl-S-(2-carboxyethyl)cysteine sulfoxide
- ACECO
- L-Alanine, N-acetyl-3-((2-carboxyethyl)sulfinyl)-
- N-acetyl-3-[(2-carboxyethyl)sulfinyl]-L-alanine
- 3-(2-Carboxyethanesulfinyl)-N-(1-hydroxyethylidene)alanine
- N-acetyl-S-(2-carboxyethyl)cysteine-S-oxide
- 115473-37-5
- DTXSID70921738
-
- Inchi: 1S/C8H13NO6S/c1-5(10)9-6(8(13)14)4-16(15)3-2-7(11)12/h6H,2-4H2,1H3,(H,9,10)(H,11,12)(H,13,14)/t6-,16?/m0/s1
- InChI Key: MIANMZBSGSPFQC-AIUXZDRISA-N
- SMILES: S(CCC(=O)O)(C[C@@H](C(=O)O)NC(C)=O)=O
Computed Properties
- Exact Mass: 251.04639
- Monoisotopic Mass: 251.046
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 316
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.3
- Topological Polar Surface Area: 140Ų
Experimental Properties
- Density: 1.516
- Boiling Point: 709.2°Cat760mmHg
- Flash Point: 382.7°C
- Refractive Index: 1.574
- PSA: 120.77
L-Alanine,N-acetyl-3-[(2-carboxyethyl)sulfinyl]- Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
115473-37-5 (L-Alanine,N-acetyl-3-[(2-carboxyethyl)sulfinyl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent